4-ethoxy-N-(pyridin-2-ylmethyl)naphthalene-1-sulfonamide

• IUPAC Name: 4-ethoxy-N-(pyridin-2-ylmethyl)naphthalene-1-sulfonamide
• InChI: InChI=1S/C18H18N2O3S/c1-2-23-17-10-11-18(16-9-4-3-8-15(16)17)24(21,22)20-13-14-7-5-6-12-19-14/h3-12,20H,2,13H2,1H3
• InChI Key: CFCNBGSSPSUGEM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C2=CC=CC=C21)S(=O)(=O)NCC3=CC=CC=N3
• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol

Description

4-ethoxy-N-(pyridin-2-ylmethyl)naphthalene-1-sulfonamide is a compound that belongs to the sulfonamide class of compounds. It has been synthesized using various methods and has been studied for its potential applications in scientific research.

Scientific Research Applications

Magnetic Anisotropy in Cobalt(II) Complexes

Research by Wu et al. (2019) investigated the correlation between magnetic anisotropy and the coordination geometry of cobalt(II) complexes, which included a sulfonamide ligand similar to 4-ethoxy-N-(pyridin-2-ylmethyl)naphthalene-1-sulfonamide. This study highlights the role of sulfonamide derivatives in influencing the magnetic properties of metal complexes, suggesting potential applications in magnetic and electronic devices (Wu et al., 2019).

Synthesis and Neural Applications

The work by Williams et al. (2010) details the microwave-assisted synthesis of a compound structurally similar to 4-ethoxy-N-(pyridin-2-ylmethyl)naphthalene-1-sulfonamide, emphasizing its potential as a nerve growth factor potentiator. This suggests possible applications in neurodegenerative disease research or treatments (Williams et al., 2010).

Infrared and Spectral Properties

Danish et al. (2021) explored new sulfonamide derivatives, including a compound with a naphthalene-sulfonamide structure, for their spectral properties. The research suggests applications in materials science, particularly in the development of materials with specific infrared or spectral characteristics (Danish et al., 2021).

PET Imaging Agents

Research by Wang et al. (2008) on carbon-11 labeled naphthalene-sulfonamides for PET imaging implies that derivatives of 4-ethoxy-N-(pyridin-2-ylmethyl)naphthalene-1-sulfonamide could be significant in developing new imaging agents, particularly for cancer detection and research (Wang et al., 2008).

Fluorescence and Anticancer Activity

Vellaiswamy and Ramaswamy (2017) synthesized Co(II) complexes using a compound structurally related to 4-ethoxy-N-(pyridin-2-ylmethyl)naphthalene-1-sulfonamide, showing fluorescence properties and potential anticancer activity. This research could inform the development of novel fluorescent materials and anticancer drugs (Vellaiswamy & Ramaswamy, 2017).

Polymer Science

Lei et al. (2009) incorporated a pyridine functional group into the backbone of sulfonated polyimides, indicating potential applications in polymer science for materials with enhanced thermal stability and mechanical properties (Lei et al., 2009).

Future Directions

: Clausen, F., Kischkewitz, M., Bergander, K., & Studer, A. (2019). Catalytic protodeboronation of pinacol boronic esters: formal anti-Markovnikov hydromethylation of alkenes. Chemical Science, 10, 6210–6215. DOI: 10.1039/c9sc02067e : Srinivasarao, S., Nandikolla, A., Suresh, A., Van Calster, K., De Voogt, L., Cappoen, D., Ghosh, B., Aggarwal, H., Murugesan, S., & Chandra Sekhar, K. V. (2020). Seeking potent anti-tubercular agents: design and synthesis of substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives as anti-tubercular agents. RSC Advances, 10(21), 12452–12463. DOI: 10.1039/d0ra01348j